Cas no 23289-03-4 (Benzoic acid,4-chloro-, 2-[(4-chlorophenyl)methylene]hydrazide)

Benzoic acid,4-chloro-, 2-[(4-chlorophenyl)methylene]hydrazide structure
23289-03-4 structure
Product Name:Benzoic acid,4-chloro-, 2-[(4-chlorophenyl)methylene]hydrazide
CAS No:23289-03-4
MF:C14H10Cl2N2O
MW:293.148001194
CID:283713
PubChem ID:6871287
Update Time:2025-04-19

Benzoic acid,4-chloro-, 2-[(4-chlorophenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-chloro-, 2-[(4-chlorophenyl)methylene]hydrazide
    • 4-chloro-N-[(E)-(4-chlorophenyl)methylideneamino]benzamide
    • 4-chloro-benzaldehyde (4-chloro-benzoyl)-hydrazone
    • 4-chloro-N'-(4-chlorobenzylidene)benzohydrazide
    • AC1OB2G7
    • N'-(4-chlorobenzylidene)-4-chlorobenzohydrazide
    • NSC76650
    • ST000297
    • STK236052
    • T0400-1020
    • T4919
    • 4-chloro-N'-[(E)-(4-chlorophenyl)methylidene]benzohydrazide
    • 23289-03-4
    • AKOS001021872
    • DTXSID40425950
    • NSC-76650
    • Z49577953
    • Inchi: 1S/C14H10Cl2N2O/c15-12-5-1-10(2-6-12)9-17-18-14(19)11-3-7-13(16)8-4-11/h1-9H,(H,18,19)/b17-9+
    • InChI Key: SWHJISKQXOLDMI-RQZCQDPDSA-N
    • SMILES: ClC1C=CC(C(N/N=C/C2C=CC(=CC=2)Cl)=O)=CC=1

Computed Properties

  • Exact Mass: 292.0172
  • Monoisotopic Mass: 292.0170183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
  • LogP: 4.14820
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